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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Cesium Bromide (CsBr), a
versatile inorganic compound with significant applications in research and development. This
document details its chemical and physical properties, provides experimental protocols for its
synthesis, and explores its use in various scientific applications.

Core Chemical Identifiers and Properties

Cesium bromide is an ionic compound formed from cesium and bromine.[1][2] It is a white or
transparent crystalline solid that is readily soluble in water.[1][2]

Table 1: Chemical Identifiers for Cesium Bromide
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Identifier Value Reference

CAS Number 7787-69-1 [L1[2I3114115][6]

PubChem CID 24592 [11[21[3]

EC Number 232-130-0 [1112][3]

UNII 06M25EDM3F [1][21[3]
INChl=1S/BrH.Cs/h1H;/q;+1/p-

InChl ) [3][4][5]
LYQFWZFBNBDLEO-

InChlKey [31[4]1[5]
UHFFFAOYSA-M

SMILES [Br-].[Cs+] [3][5]

Table 2: Physical and Chemical Properties of Cesium Bromide

Property Value Reference
Molecular Formula CsBr [1][3][4][6]
Molar Mass 212.81 g/mol [3][5][6]
Appearance White crystalline solid [1112114]
Density 4.44 g/mL at 25 °C [1][5]
Melting Point 636 °C [1][2][5]
Boiling Point 1300 °C [1112]

Crystal Structure

Cesium chloride structure
(CsCl), cP2

[1]

Quantitative Data
Solubility

Cesium bromide is highly soluble in water and has limited solubility in some organic solvents.

Its hygroscopic nature requires storage in dry conditions.[4]
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Table 3: Solubility of Cesium Bromide in Various Solvents

Solubility ( g/100 g

Solvent Temperature (°C) Reference
of solvent)
Water 0 81.9 [7]
Water 18 107.6 [7]
Water 25 123.3 [7]
Water 40 155.2 [7]
Water 60 195 [7]
Water 80 214 [7]
Methanol 18 2.17 [7]
Methanol 25 2.25 [7]
Ethanol 25 Soluble [7]
Acetone 18 0.00403 [7]
Acetone 37 0.00406 [7]
Formic Acid 18 69.6 [7]
Formic Acid 25 71.7 [7]
Acetonitrile 18 0.1 [7]
Acetonitrile 25 0.14 [7]
Liquid Ammonia 0 4.38 [7]
Liquid Bromine 25 23.9 [7]

Refractive Index

The refractive index of Cesium bromide varies with the wavelength of light. It is transparent
over a wide spectral range, from the ultraviolet to the infrared.

Table 4: Refractive Index of Cesium Bromide at 24°C
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Wavelength (pm) Refractive Index Reference
0.3650 1.7514 [9]
0.4047 1.73360 [8]
0.4358 1.72351 [8]
0.4861 1.71169 [8]
0.5461 1.70208 [8]
0.5876 1.69725 [8]
1.0 1.67793 [9]
5.0 1.66737 [9]
10.0 1.66251 [9]
20.0 1.64348 [9]
30.0 1.60947 [9]

Experimental Protocols
Synthesis of High-Purity Cesium Bromide

This protocol is adapted from a patented method for preparing top-grade pure Cesium
bromide.[10] It involves the neutralization reaction between cesium carbonate and
hydrobromic acid.

Materials:
¢ Cesium carbonate (Cs2CO3)

Distilled water

Hydrobromic acid (HBr)

Cesium hydroxide (CsOH)

Reactor vessel with heating and stirring capabilities
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pH meter

Filtration apparatus

Evaporation and crystallization equipment

Drying oven

Methodology:

Dissolution: Dissolve cesium carbonate in distilled water and place the solution into the
reactor. The suggested weight ratio is 1 part cesium carbonate to 1.6 parts distilled water.[10]

Reaction: Heat the solution to 40°C while stirring continuously. Slowly add hydrobromic acid
to the reactor. This will generate a significant amount of carbon dioxide gas. Monitor the pH
of the solution.

pH Adjustment (Step 1): Stop the addition of hydrobromic acid when the pH of the solution
reaches 3.[10]

Boiling: Boil the solution for 1.5 hours, ensuring the pH is maintained at 3.[10]

Neutralization: While the solution is hot (at 85°C), add cesium hydroxide to adjust the pH to
7.[10]

Filtration: Filter the hot solution to remove any impurities.

Concentration: Heat the filtrate to 250-260°C to concentrate the solution. The relative density
should be controlled to 18-20 °Bé.[10]

Crystallization: Cool the concentrated solution to induce crystallization of Cesium bromide.

Drying: Separate the crystals and dry them at 100°C to obtain high-purity Cesium bromide.
[10]
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Synthesis workflow for high-purity Cesium bromide.
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Applications and Experimental Principles
Optics and Spectroscopy

Cesium bromide's excellent transparency in the infrared region makes it a valuable material
for optical components.[11] It is frequently used as a beamsplitter in wide-band
spectrophotometers and for manufacturing optical crystals for lasers and other optoelectronic
devices.[2][11][12] The growth of large, high-quality CsBr crystals is typically achieved using
techniques like the sealed ampoule Stockbarger method.[12]

Scintillation Counters for Radiation Detection

Cesium bromide crystals are utilized in scintillation counters for the detection of ionizing
radiation.[13]

Principle of Operation:

Excitation: When ionizing radiation (e.g., gamma rays) passes through a CsBr crystal, it
interacts with the crystal lattice, exciting electrons to higher energy states.[14][15][16]

« Scintillation: As the excited electrons return to their ground state, they release the absorbed
energy in the form of low-energy photons, or flashes of light (scintillation).[14][15][16] The
intensity of the light produced is proportional to the energy of the incident radiation.[15]

e Photodetection: The emitted photons are detected by a photosensitive device, typically a
photomultiplier tube (PMT).[14] The photocathode of the PMT converts the light into
photoelectrons.

» Signal Amplification: The photoelectrons are then multiplied within the PMT through a series
of dynodes, generating a measurable electrical pulse.[14]

o Analysis: The electrical pulse is processed by electronic circuitry to provide information about
the intensity and energy of the initial radiation.[14]

Light Photons [——c ection

S
5

Tonizing Radiation

CsBr Scintillator Crystal

Photomultiplier Tube (PMT) Electrical Signal

Click to download full resolution via product page
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Working principle of a Cesium bromide scintillation counter.

Precursor in Perovskite Synthesis

Cesium bromide is a key precursor in the synthesis of all-inorganic cesium lead bromide
(CsPDbBr3) perovskites, which are materials of great interest for applications in solar cells,
LEDs, and other optoelectronic devices.[13]

Experimental Example: Ultrasonic Bath Synthesis of CsPbBrs Nanoparticles[17] This method
offers a polar-solvent-free approach at room temperature.

Materials:

Cesium bromide (CsBr)

Lead(ll) bromide (PbBr2)

Oleic acid (OA)

Oleylamine (OAmM)

Toluene

Ultrasonic water bath

Methodology:
 In a glass beaker, combine 0.1 mmol of CsBr and 0.1 mmol of PbBrz with 5 ml of toluene.[17]
e Add 0.1 ml of oleic acid and 0.2 ml of oleylamine to the mixture.[17]

e Immerse the beaker in an ultrasonic water bath and sonicate the solution. The duration of
sonication can be varied (e.g., 2 to 12 hours) to control the phase and properties of the
resulting nanoparticles.[17] The temperature during sonication typically ranges between 40
and 45 °C.[17]

Safety and Handling
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Cesium bromide is classified as harmful if swallowed and causes skin and serious eye
irritation.[6][18] It may also cause respiratory irritation.[6][18]

Precautionary Measures:

e Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid creating dust.[5][18]

o Storage: Store in a tightly closed container in a cool, dry place.[5][18] Cesium bromide is
hygroscopic.[4]

o First Aid:

[¢]

Ingestion: If swallowed, rinse mouth and seek medical attention.[4][18]

[e]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[4][18]

[e]

Skin Contact: Wash off with plenty of soap and water.[4][18]

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[4][18]

This guide provides a foundational understanding of Cesium bromide for research and
development purposes. For specific applications, further optimization of protocols and
adherence to all relevant safety guidelines are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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